Cas no 30717-55-6 (Bis(3-methylthien-2-yl)methanone)

• Product Name: Bis(3-methylthien-2-yl)methanone
• CAS No: 30717-55-6
• MF: C₁₁H₁₀OS₂
• MW: 222.326500415802
• MDL: MFCD01927395
• CID: 53642
• Update Time: 2025-06-11

Bis(3-methylthien-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Bis(3-methyl-2-thienyl)methanone
• Bis(3-methylthien-2-yl)methanone
• bis(3-methylthiophen-2-yl)methanone
• bis(3-methyl-2-thienyl)ketone
• Bis(3-methyl-thien-2-yl)ketone
• HMS2588K11
• MET014
• Bis-(3-methyl-thiophen-2-yl)-methanone

• MDL： MFCD01927395
• Inchi： 1S/C11H10OS2/c1-7-3-5-13-10(7)9(12)11-8(2)4-6-14-11/h3-6H,1-2H3
• InChI Key： NFISSTVAZSIYAT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C1=C(C)C=CS1)=O

Computed Properties

• Exact Mass: 222.01700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 73.55000
• LogP: 3.65740

Bis(3-methylthien-2-yl)methanone Security Information

• Storage Condition：(BD116959)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Bis(3-methylthien-2-yl)methanone

Comprehensive Analysis of Bis(3-methylthien-2-yl)methanone (CAS No. 30717-55-6): Properties, Applications, and Industry Trends

Bis(3-methylthien-2-yl)methanone (CAS No. 30717-55-6) is a specialized organic compound featuring a unique molecular structure with two 3-methylthien-2-yl groups bonded to a central carbonyl group. This methanone derivative has garnered significant attention in recent years due to its versatile applications in materials science, pharmaceuticals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "Bis(3-methylthien-2-yl)methanone synthesis," "30717-55-6 applications," and "thiophene-based methanones," reflecting growing interest in this compound's potential.

The compound's structural backbone, derived from thiophene rings, contributes to its electronic properties, making it valuable for organic semiconductors and conductive polymers. With the global push toward green chemistry and sustainable materials, Bis(3-methylthien-2-yl)methanone has emerged as a candidate for eco-friendly alternatives in electronics. Its thermal stability and photochemical reactivity are often studied in relation to OLED technologies and solar cell materials, aligning with current trends in renewable energy solutions.

From a synthetic chemistry perspective, 30717-55-6 serves as a key intermediate in the preparation of more complex heterocyclic compounds. Recent publications highlight its role in catalyzed cross-coupling reactions, particularly in palladium-mediated processes. The compound's methylthienyl groups enhance its solubility in organic solvents, facilitating its use in solution-phase chemistry—a critical factor for scalable industrial applications. Common search queries like "Bis(3-methylthien-2-yl)methanone solubility" and "thiophene carbonyl reactions" underscore these practical considerations.

In pharmaceutical research, the methanone scaffold of CAS 30717-55-6 has shown promise as a building block for bioactive molecules. Its structural similarity to privileged pharmacophores enables interactions with biological targets, particularly in neurological and anti-inflammatory drug development. The compound's lipophilicity and hydrogen-bonding capacity make it a subject of studies on blood-brain barrier permeability, addressing a key challenge in CNS drug discovery.

Analytical characterization of Bis(3-methylthien-2-yl)methanone typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its crystalline form and molecular conformation, which influence its material properties. Industry professionals often inquire about "30717-55-6 spectral data" and "methylthienyl methanone characterization," emphasizing the need for reliable analytical protocols.

The commercial availability of CAS 30717-55-6 has expanded with the growth of custom synthesis services. Suppliers now offer tailored purity grades (e.g., >98% HPLC) to meet diverse research needs. Market trends indicate rising demand for high-purity thiophene derivatives, driven by advancements in flexible electronics and bioconjugation techniques. Searches for "Bis(3-methylthien-2-yl)methanone suppliers" and "bulk quantities 30717-55-6" reflect this industrial shift.

Environmental and safety profiles of Bis(3-methylthien-2-yl)methanone comply with major regulatory standards, though proper handling protocols are recommended due to its photosensitive nature. The compound's biodegradability and low ecotoxicity align with REACH compliance requirements, making it suitable for sustainable manufacturing initiatives—a topic frequently searched alongside "green synthesis of thiophene compounds."

Future research directions for CAS 30717-55-6 may explore its supramolecular chemistry applications, particularly in molecular recognition systems. Its potential in catalysis and sensor technologies also warrants investigation, as evidenced by emerging studies on thiophene-based chemosensors. These developments position Bis(3-methylthien-2-yl)methanone as a compound of enduring relevance across scientific disciplines.